Cas no 477298-11-6 ((2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile
• CAS No: 477298-11-6
• MF: C₁₈H₉Cl₂FN₄O₂S
• MW: 435.259063482285
• CID: 6158818
• PubChem ID: 5932608
• Update Time: 2025-07-17

(2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile
• (E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((2-fluoro-5-nitrophenyl)amino)acrylonitrile
• (2E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile
• F0837-0476
• (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-fluoro-5-nitroanilino)prop-2-enenitrile
• 477298-11-6
• AKOS024601102

• Inchi： 1S/C18H9Cl2FN4O2S/c19-11-1-3-13(14(20)5-11)17-9-28-18(24-17)10(7-22)8-23-16-6-12(25(26)27)2-4-15(16)21/h1-6,8-9,23H/b10-8+
• InChI Key： CATHSBTYULSHLR-CSKARUKUSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(/C(/C#N)=C/NC2C(=CC=C(C=2)[N+](=O)[O-])F)=N1)Cl

Computed Properties

• Exact Mass: 433.9807303g/mol
• Monoisotopic Mass: 433.9807303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile

Comprehensive Analysis of (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile (CAS No. 477298-11-6)

The compound (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile, identified by its CAS No. 477298-11-6, is a sophisticated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring, dichlorophenyl, and fluoro-nitrophenyl groups, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the applications of thiazole derivatives in medicine?" The thiazole moiety in 477298-11-6 is a key functional group known for its presence in many FDA-approved drugs, such as antibiotics and antivirals. Researchers are particularly interested in how modifications to the thiazole ring, as seen in this compound, can enhance binding affinity to biological targets. This aligns with the growing demand for precision medicine and targeted therapies, which dominate contemporary pharmaceutical discussions.

Another hot topic is the role of nitro and fluoro substituents in drug design. The 2-fluoro-5-nitrophenyl group in (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile is a strategic addition, as these substituents are often used to modulate electron density and improve pharmacokinetics. Searches like "How do nitro groups affect drug metabolism?" or "Fluorine in medicinal chemistry" reflect widespread curiosity about these functional groups. This compound serves as an excellent case study for such inquiries.

From a synthetic chemistry perspective, the E-configuration of the propenenitrile segment is noteworthy. This geometric isomerism can influence the compound's reactivity and biological activity, a point often explored in queries such as "E vs. Z isomers in drug development." The dichlorophenyl moiety further adds to the molecule's versatility, as halogenated aromatics are frequently employed to enhance lipophilicity and bioavailability.

Environmental and green chemistry trends also intersect with this compound. Researchers are increasingly asking, "How can complex molecules like 477298-11-6 be synthesized sustainably?" The integration of catalytic methods and biodegradable solvents in the synthesis of such compounds is a rising focus area, addressing both efficacy and ecological impact.

In summary, (2E)-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-fluoro-5-nitrophenyl)aminoprop-2-enenitrile (CAS No. 477298-11-6) exemplifies the intersection of cutting-edge organic chemistry and real-world applications. Its structural features resonate with trending topics in drug discovery, sustainable synthesis, and functional group optimization, making it a compelling subject for both academic and industrial research.